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Compound of Interest

Compound Name: 7Z-Trifostigmanoside |

Cat. No.: B15594372

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifostigmanoside | is a bioactive compound first identified in sweet potato (Ipomoea batatas).
[1][2][3][4] This technical guide provides a comprehensive overview of its physicochemical
properties based on available scientific literature. The document is intended to serve as a
resource for researchers and professionals involved in natural product chemistry,
pharmacology, and drug development.

Physicochemical Properties

While extensive spectroscopic data has been published for Trifostigmanoside I, key physical
properties such as melting point, specific optical rotation, and solubility have not been reported
in the reviewed scientific literature.

General Properties

Property Value Source
Molecular Formula C24H38012 [1]
Purity (by HPLC) 98% [5]

Spectroscopic Data
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The structural elucidation of Trifostigmanoside | was primarily achieved through mass
spectrometry and nuclear magnetic resonance spectroscopy.[1]

Table 1: High-Resolution FAB-MS Data[1]

lon m/z (experimental) Formula
[M+Na]* 541.2261 C24H3sNaO12
[M-H-Api]* 387

[M-H-Api-glc]* 225

Table 2: 1H and 3C NMR Spectroscopic Data (600 MHz, CD3sOD)[1][3]
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Position 13C Chemical Shift (6c) 'H Chemical Shift (dH)
1 41.02 -

2 50.7 ]

3 199.7 -

4 125.7 -

5 165.8 -

6 77.7 -

7 130.31 -

8 133.3 -

9 75.4 -

10 19.70 1.29 (3H,d, J=6.4)
11 22.02 1.03 (3H, s)
12 23.32 1.04 (3H, s)
13 18.13 1.89 (3H, s)
1 101.3 -

2' 77.2 -

3 75.4 -

4 64.7 -

5' 73.4 -

6' 61.3 -

1" 109.3 -

2" 76.5 -

3" 79.2 -

4" 59.6 -
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5" 70.2

Experimental Protocols
Bioactivity-Guided Isolation and Purification

Trifostigmanoside | was isolated from the tubers of sweet potato (Ipomoea batatas) using a
bioactivity-guided approach.[1][2]

Extraction: Powdered sweet potato tubers were extracted with 100% methanol. The resulting
extract was filtered, concentrated under vacuum, and freeze-dried.

o Fractionation: The dry extract was partitioned between ether and water. The agueous
extract, showing the desired bioactivity, was selected for further separation.

¢ Column Chromatography | (Dionex Column): The water extract was loaded onto a Dionex
column to separate the non-sugar fraction (IPW-1) from the sugar fraction (IPW-2).

¢ Column Chromatography Il (Sephadex LH-20): The bioactive IPW-1 fraction was subjected
to chromatography on a Sephadex LH-20 open column using a gradient mobile phase of 10—
100% methanol to yield 14 fractions.

 Final Purification: Through repeated column chromatography and bioactivity assays of the
collected fractions, Trifostigmanoside | was isolated and purified. The purity was confirmed to
be 98% by HPLC.[5]

Mandatory Visualizations
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Caption: Bioactivity-guided isolation workflow for Trifostigmanoside I.
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Signaling Pathway in Intestinal Barrier Function

Trifostigmanoside | has been shown to play a role in maintaining intestinal barrier function by
inducing the expression of Mucin 2 (MUC2) and protecting tight junctions.[2][4] This effect is
mediated through the activation of the Protein Kinase C (PKC) a/3 signaling pathway.[2][4]
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Caption: Signaling pathway of Trifostigmanoside | in promoting MUC2 expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

